2-[(Imidazo[1,2-a]pyridin-3-yl)methanesulfinyl]-1H-benzimidazole

• CAS RN: 113855-38-2
• Molecular Formula: C15H12N4OS
• Molecular Weight: 296.3 g/mol
• IUPAC Name: 2-(imidazo[1,2-a]pyridin-3-ylmethylsulfinyl)-1H-benzimidazole
• InChI: InChI=1S/C15H12N4OS/c20-21(15-17-12-5-1-2-6-13(12)18-15)10-11-9-16-14-7-3-4-8-19(11)14/h1-9H,10H2,(H,17,18)
• InChI Key: XNGIWMBQQRXWDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)S(=O)CC3=CN=C4N3C=CC=C4

Description

2-[(Imidazo[1,2-a]pyridin-3-yl)methanesulfinyl]-1H-benzimidazole is a useful research compound. Its molecular formula is C15H12N4OS and its molecular weight is 296.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of 150 mg (0.54 mmole) of 2-[(imidazo[1,2-a]pyridin-3-ylmethyl)thio]-1H-benzimidazole (see Example 1) in 4.0 ml of dichloromethane was cooled in an ice bath. A solution of 120 mg (0.59 mmole) of ca. 85% m-chloroperbenzoic acid in the minimum amount of dichloromethane needed to form a solution was then added dropwise with stirring. The reaction was quenched with a few drops of dimethylsulfide. The mixture was washed with saturated aqueous sodium bicarbonate. The organic phase was concentrated in vacuo and chromatographed on silica gel (using ethanol-dichloromethane-triethylamine as eluent) to yield 35 mg of the title compound. Structure assignment was supported by the nmr and infrared spectra and by elemental analysis.